Cas no 873076-09-6 (N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide)
N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzamide
- N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide
-
- Inchi: 1S/C20H20N2OS/c1-14-7-6-10-17(13-14)20-22-15(2)18(24-20)11-12-21-19(23)16-8-4-3-5-9-16/h3-10,13H,11-12H2,1-2H3,(H,21,23)
- InChI Key: ZMBVBWGRZKIJGP-UHFFFAOYSA-N
- SMILES: C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C1=CC=CC=C1
N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2011-0661-2μmol |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-5μmol |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-10μmol |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-20μmol |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-1mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-2mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-3mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-4mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-5mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2011-0661-10mg |
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide |
873076-09-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide
N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-09-6): An Overview
N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-09-6) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide make it a promising candidate for various pharmacological studies.
The chemical structure of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide is characterized by a benzamide moiety linked to a thiazole ring, which is further substituted with a methyl group and a 3-methylphenyl group. This intricate arrangement of functional groups imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biomedical applications.
Recent studies have highlighted the potential of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The mechanism of action involves binding to the active site of the enzyme, thereby preventing substrate binding and catalytic activity.
In addition to its enzymatic inhibition properties, N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of chronic inflammatory conditions such as rheumatoid arthritis and asthma. This makes it a potential candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.
The pharmacokinetic profile of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further development.
Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential as a treatment for various diseases.
Beyond its therapeutic applications, N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide has also been explored for its use in chemical biology research. Its ability to selectively target specific proteins makes it a valuable tool for studying protein function and interactions in cellular systems. This can provide insights into disease mechanisms and aid in the discovery of new drug targets.
In conclusion, N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-09-6) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it holds promise for addressing unmet medical needs and improving patient outcomes.
873076-09-6 (N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)